Cas no 1537527-29-9 (3-(3-cyclopropylphenyl)-2-oxopropanoic acid)

• Product Name: 3-(3-cyclopropylphenyl)-2-oxopropanoic acid
• CAS No: 1537527-29-9
• MF: C₁₂H₁₂O₃
• MW: 204.221883773804
• CID: 6419214
• PubChem ID: 79983662
• Update Time: 2025-08-05

3-(3-cyclopropylphenyl)-2-oxopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-cyclopropylphenyl)-2-oxopropanoic acid
• 1537527-29-9
• EN300-1841438
• AKOS018543382

• Inchi： 1S/C12H12O3/c13-11(12(14)15)7-8-2-1-3-10(6-8)9-4-5-9/h1-3,6,9H,4-5,7H2,(H,14,15)
• InChI Key： RDGAIELMYQTDEK-UHFFFAOYSA-N
• SMILES： O=C(C(=O)O)CC1=CC=CC(=C1)C1CC1

Computed Properties

• Exact Mass: 204.078644241g/mol
• Monoisotopic Mass: 204.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 54.4Ų

Additional information on 3-(3-cyclopropylphenyl)-2-oxopropanoic acid

3-(3-Cyclopropylphenyl)-2-Oxopropanoic Acid: A Comprehensive Overview

3-(3-Cyclopropylphenyl)-2-oxopropanoic acid, also known by its CAS number 1537527-29-9, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule is characterized by its unique structure, which combines a phenyl ring substituted with a cyclopropyl group and a ketone moiety attached to a carboxylic acid group. The combination of these functional groups makes it a versatile compound with potential applications in drug design and material science.

The synthesis of 3-(3-cyclopropylphenyl)-2-oxopropanoic acid involves a series of carefully planned reactions. One common approach is the Friedel-Crafts alkylation of acetophenone with cyclopropyl chloride, followed by oxidation to introduce the carboxylic acid group. This method ensures high purity and yield, making it suitable for large-scale production. Recent advancements in catalytic systems have further optimized this process, reducing reaction times and minimizing waste.

From a pharmacological perspective, 3-(3-cyclopropylphenyl)-2-oxopropanoic acid has shown promising activity in various biological assays. Studies have demonstrated its potential as an anti-inflammatory agent, with mechanisms involving inhibition of cyclooxygenase enzymes. Additionally, this compound has exhibited moderate activity against certain cancer cell lines, suggesting its role in anticancer drug development. These findings underscore the importance of further research into its therapeutic potential.

The structural uniqueness of 3-(3-cyclopropylphenyl)-2-oxopropanoic acid also lends itself to applications in materials science. Its rigid structure and conjugated system make it a candidate for use in organic electronics, such as OLEDs and photovoltaic devices. Recent studies have explored its ability to act as a charge transport layer material, demonstrating improved device performance compared to traditional materials.

In terms of toxicity and safety profiles, preliminary studies indicate that 3-(3-cyclopropylphenyl)-2-oxopropanoic acid has low acute toxicity in experimental animals. However, long-term effects and potential for bioaccumulation remain areas requiring further investigation. Regulatory agencies have not yet classified this compound under any specific category related to hazardous substances or controlled substances.

The future outlook for 3-(3-cyclopropylphenyl)-2-oxopropanoic acid is bright, with ongoing research exploring its applications in drug delivery systems and advanced materials. Collaborative efforts between academic institutions and industry partners are expected to accelerate its development into marketable products.